BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to the Physicochemical
Properties of 4-Methylpentanamide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Methylpentanamide

Cat. No.: B178914

This technical guide provides an in-depth overview of the melting and boiling points of 4-
Methylpentanamide, targeted towards researchers, scientists, and professionals in drug
development. This document outlines the key physical constants and details the experimental
methodologies for their determination.

Physicochemical Data of 4-Methylpentanamide

4-Methylpentanamide is a primary amide with the molecular formula C6H13NO. Its physical
properties, particularly its melting and boiling points, are influenced by its ability to form strong
intermolecular hydrogen bonds.[1][2] The quantitative data for these properties are summarized

below.
Property Value Conditions
Melting Point 118-120 °C Not specified
Boiling Point 245.2 °C at 760 mmHg

Experimental Protocols

The determination of accurate melting and boiling points is crucial for the characterization and
purity assessment of a compound.[3] The following are detailed methodologies for these key
experiments.
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Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range. The melting
point can be determined using a melting point apparatus, such as a Mel-Temp or a Thiele tube.

Protocol using a Melting Point Apparatus:

Sample Preparation: A small amount of the dry, crystalline 4-Methylpentanamide is placed
into a capillary tube, which is then sealed at one end. The sample is packed down to the
bottom of the tube.[3]

Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.

Initial Rapid Heating: A preliminary determination is often performed by heating the sample
rapidly to get an approximate melting point range.

Slow Heating for Accuracy: A second sample is then heated slowly, at a rate of about 1-2 °C
per minute, as the temperature approaches the approximate melting point.

Observation and Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the last crystal
disappears is recorded as the end of the melting range. For pure compounds, this range is
typically narrow (0.5-1.0 °C).

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid and the liquid changes into a vapor.

Protocol using a Thiele Tube:

o Sample Preparation: A small amount of 4-Methylpentanamide is placed in a small test tube.
A capillary tube, sealed at one end, is inverted and placed inside the test tube with the open
end down.
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o Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a
Thiele tube containing a high-boiling point oil (e.g., mineral oil).[4]

e Heating: The Thiele tube is heated gently. As the temperature rises, air trapped in the
capillary tube will bubble out.[4]

o Observation and Recording: Heating is continued until a steady stream of bubbles emerges
from the capillary tube. The heat source is then removed. The liquid will begin to cool, and
the bubbling will slow down and eventually stop. The temperature at which the liquid just
begins to enter the capillary tube is the boiling point of the substance at the given
atmospheric pressure.[4]

Logical Workflow and Relationships

The following diagram illustrates the logical workflow for determining the melting point of a solid
organic compound like 4-Methylpentanamide.
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Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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